4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol

• Molecular Formula: C8H12N4S2
• Molecular Weight: 228.3 g/mol
• IUPAC Name: 2-amino-6-(2-methylthiolan-2-yl)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C8H12N4S2/c1-8(3-2-4-14-8)5-10-6(9)12-7(13)11-5/h2-4H2,1H3,(H3,9,10,11,12,13)
• InChI Key: XUSXOVMWYPEURJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCS1)C2=NC(=S)N=C(N2)N

Description

4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol is a triazine derivative characterized by a 1,3,5-triazine core substituted with an amino group at position 4, a thiol group at position 2, and a 2-methylthiolan moiety at position 4. The 2-methylthiolan substituent introduces a sulfur-containing heterocyclic ring, which may enhance lipophilicity and influence intermolecular interactions compared to simpler alkyl or aromatic substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol typically involves the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-purity reagents, and stringent control of reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The thiol group in 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol can undergo oxidation to form disulfides.

Reduction: The compound can be reduced under specific conditions to modify the triazine ring or the substituents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Reducing agents such as sodium borohydride.

Substitution: Halogenated compounds or other electrophiles.

Major Products Formed:

Oxidation: Disulfides or sulfonic acids.

Reduction: Modified triazine derivatives.

Substitution: Functionalized triazine compounds.

Scientific Research Applications

Chemistry: In chemistry, 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for screening in drug discovery.

Biology: In biological research, this compound is studied for its potential as an enzyme inhibitor or as a ligand for metal ions. Its ability to interact with biological macromolecules makes it a candidate for therapeutic applications.

Medicine: In medicine, derivatives of this compound are explored for their potential as antimicrobial, antiviral, or anticancer agents. The presence of the thiol group is particularly important for binding to biological targets.

Industry: In industry, 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol is used in the development of new materials, such as polymers and coatings, due to its ability to form stable complexes with metals.

Mechanism of Action

The mechanism of action of 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol involves its interaction with specific molecular targets. The thiol group can form covalent bonds with cysteine residues in proteins, leading to inhibition of enzyme activity. The triazine ring can also interact with nucleic acids, potentially affecting gene expression.

Comparison with Similar Compounds

The following comparison focuses on structurally related 1,3,5-triazine-2-thiol derivatives, emphasizing substituent effects on physicochemical properties, biological activity, and safety profiles.

Substituent Diversity and Physicochemical Properties

Compound Name	Substituent at Position 6	Molecular Weight (g/mol)	Key Properties	References
Target Compound	2-Methylthiolan	Not provided	Likely moderate lipophilicity	-
4-Amino-6-(2-methyl-1,3-thiazol-4-yl)-1,3,5-triazine-2-thiol	2-Methylthiazole	225.29	Higher polarity due to thiazole ring
4-Amino-6-(4-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol	4-Nitrophenyl	251.27	Electron-withdrawing nitro group; lower solubility
4-Amino-6-(1H-indol-3-yl)-1,3,5-triazine-2-thiol	Indole	245.30	Planar aromatic system; potential bioactivity
4-Amino-6-(pyridin-3-yl)-1,3,5-triazine-2-thiol	Pyridine	Not provided	Basic nitrogen; improved water solubility

Key Observations :

• Heterocyclic Substituents : Thiazole () and pyridine () introduce nitrogen atoms, enhancing hydrogen-bonding capacity and solubility compared to the target compound’s thiolan group.
• Aromatic vs. Aliphatic : Indole-substituted analogs () exhibit planar structures conducive to π-π stacking, which may enhance binding to biological targets.

Biological Activity

4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol is a heterocyclic compound that has garnered interest in biological research due to its potential therapeutic applications. The compound features a triazine ring with an amino group, a thiol group, and a 2-methylthiolan substituent, which contribute to its unique biological activity. This article reviews the biological properties, mechanisms of action, and relevant case studies related to this compound.

The molecular formula of 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol is $C_8H_{12}N_4S_2$, with a molecular weight of 228.3 g/mol. The compound's structure allows for various chemical modifications, making it a versatile candidate for drug development.

Property	Value
Molecular Formula	C8H12N4S2
Molecular Weight	228.3 g/mol
IUPAC Name	2-amino-6-(2-methylthiolan-2-yl)-1H-1,3,5-triazine-4-thione
InChI	InChI=1S/C8H12N4S2/c1-8(3-2-4-14-8)5-10-6(9)12-7(13)11-5/h2-4H2,1H3,(H3,9,10,11,12,13)

The biological activity of this compound is primarily attributed to its ability to interact with biological macromolecules. The thiol group can form covalent bonds with cysteine residues in proteins, leading to enzyme inhibition. Additionally, the triazine ring can interact with nucleic acids, potentially affecting gene expression and cellular processes.

Key Mechanisms:

• Enzyme Inhibition : The thiol group facilitates the formation of disulfides or modifies active sites on enzymes.
• Gene Regulation : Interaction with nucleic acids may alter transcriptional activity.
• Metal Ion Binding : The compound can act as a ligand for metal ions, influencing various biochemical pathways.

Anticancer Activity

Research has shown that derivatives of 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Assays : Compounds derived from this triazine have been tested against HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cell lines. The IC50 values indicate potent activity.

Compound	Cell Line	IC50 (µM)
Derivative A	HCT-116	3.6
Derivative B	MCF-7	4.5
Derivative C	HeLa	5.5

In a study examining the effects on cell viability using the MTT assay after 72 hours of incubation, certain derivatives showed high activity with selectivity indexes ranging from 1.7 to 6.4 against these cancer cell lines .

Enzyme Interaction Studies

The inhibition of specific enzymes by this compound has been observed in several studies:

• MDM2-p53 Interaction : While some derivatives did not inhibit MDM2-p53 interactions directly, they induced G0/G1 and G2/M cell cycle arrest in a p53-independent manner.
• Apoptosis Induction : Active compounds have been shown to induce apoptosis in both wild-type and mutant p53 cells.

Case Studies

Several studies have highlighted the potential applications of 4-Amino-6-(2-methylthiolan-2-YL)-1,3,5-triazine-2-thiol in treating various diseases:

• Antiviral Activity : Research indicated that certain derivatives could inhibit viral replication through interaction with viral proteins.
  • Study Reference : A study demonstrated that specific modifications led to enhanced antiviral properties compared to unmodified compounds .
• Antimicrobial Properties : The presence of the thiol group has been linked to increased antimicrobial activity against various pathogens.
  • Study Reference : In vitro tests showed significant inhibition of bacterial growth at low concentrations .